Cas no 6713-26-4 (1-(3-ethoxy-4-methoxybenzyl)-4-(pyridin-2-ylmethyl)piperazinediium)
6713-26-4 structure
Product Name:1-(3-ethoxy-4-methoxybenzyl)-4-(pyridin-2-ylmethyl)piperazinediium
CAS No:6713-26-4
MF:C30H48O3
MW:456.700329780579
CID:1720029
PubChem ID:5220551
Update Time:2025-04-21
1-(3-ethoxy-4-methoxybenzyl)-4-(pyridin-2-ylmethyl)piperazinediium Chemical and Physical Properties
Names and Identifiers
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- 1-(3-ethoxy-4-methoxybenzyl)-4-(pyridin-2-ylmethyl)piperazinediium
- 6713-26-4
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- Inchi: 1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h21-23,31H,8-18H2,1-7H3,(H,32,33)
- InChI Key: URJXGGPELKALMS-UHFFFAOYSA-N
- SMILES: CC1(CC2C(C(=O)O)(CCC3(C4(C(C5(C(CC4)C(C)(C)C(O)CC5)C)CCC3=2)C)C)CC1)C
Computed Properties
- Exact Mass: 343.22617
- Monoisotopic Mass: 343.22597718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 40.2Ų
Experimental Properties
- PSA: 40.23
1-(3-ethoxy-4-methoxybenzyl)-4-(pyridin-2-ylmethyl)piperazinediium Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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